Cas no 89228-66-0 (Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)-)

89228-66-0 structure
Product name:Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)-
Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)-
- 1-methoxy-4-nitro-2-prop-2-ynoxybenzene
- AKOS005099306
- 1-Methoxy-4-nitro-2-prop-2-ynyloxy-benzene
- 1-methoxy-4-nitro-2-(prop-2-yn-1-yloxy)benzene
- 89228-66-0
- NOQXZRFEQHNLDE-UHFFFAOYSA-N
- 6X-0837
- 1-methoxy-4-nitro-2-(2-propynyloxy)benzene
- SCHEMBL19214198
- DTXSID70392560
- SR-01000307338
- SR-01000307338-1
- SCHEMBL3705751
-
- Inchi: InChI=1S/C10H9NO4/c1-3-6-15-10-7-8(11(12)13)4-5-9(10)14-2/h1,4-5,7H,6H2,2H3
- InChI Key: NOQXZRFEQHNLDE-UHFFFAOYSA-N
- SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])OCC#C
Computed Properties
- Exact Mass: 207.053
- Monoisotopic Mass: 207.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 64.3Ų
Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Key Organics Ltd | 6X-0837-10MG |
1-methoxy-4-nitro-2-(2-propynyloxy)benzene |
89228-66-0 | >90% | 10mg |
£63.00 | 2025-02-09 | |
Key Organics Ltd | 6X-0837-5MG |
1-methoxy-4-nitro-2-(2-propynyloxy)benzene |
89228-66-0 | >90% | 5mg |
£46.00 | 2025-02-09 | |
A2B Chem LLC | AB90267-10mg |
Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)- |
89228-66-0 | >90% | 10mg |
$240.00 | 2024-04-19 | |
Key Organics Ltd | 6X-0837-1G |
1-methoxy-4-nitro-2-(2-propynyloxy)benzene |
89228-66-0 | >90% | 1g |
£770.00 | 2025-02-09 | |
Key Organics Ltd | 6X-0837-0.5G |
1-methoxy-4-nitro-2-(2-propynyloxy)benzene |
89228-66-0 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
Key Organics Ltd | 6X-0837-1MG |
1-methoxy-4-nitro-2-(2-propynyloxy)benzene |
89228-66-0 | >90% | 1mg |
£37.00 | 2025-02-09 | |
Key Organics Ltd | 6X-0837-5G |
1-methoxy-4-nitro-2-(2-propynyloxy)benzene |
89228-66-0 | >90% | 5g |
£3080.00 | 2025-02-09 | |
Key Organics Ltd | 6X-0837-10G |
1-methoxy-4-nitro-2-(2-propynyloxy)benzene |
89228-66-0 | >90% | 10g |
£5775.00 | 2025-02-09 | |
A2B Chem LLC | AB90267-500mg |
Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)- |
89228-66-0 | >90% | 500mg |
$720.00 | 2024-04-19 | |
A2B Chem LLC | AB90267-1mg |
Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)- |
89228-66-0 | >90% | 1mg |
$201.00 | 2024-04-19 |
Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)- Related Literature
-
Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
-
Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
-
Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
-
Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
-
Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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